Cas no 2138177-02-1 (4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl)-)

• Product Name: 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl)-
• CAS No: 2138177-02-1
• MF: C₁₂H₁₆N₂O₄
• MW: 252.266443252563
• CID: 5259397
• Update Time: 2025-10-31

4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl)-

• Inchi： 1S/C12H16N2O4/c15-12(16)9-11(14-4-6-17-7-5-14)18-10(13-9)8-2-1-3-8/h8H,1-7H2,(H,15,16)
• InChI Key： HMTMEJXJMQZAAU-UHFFFAOYSA-N
• SMILES： O1C(N2CCOCC2)=C(C(O)=O)N=C1C1CCC1

Additional information on 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl)-

4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) (CAS No. 2138177-02-1): A Comprehensive Overview

4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) (CAS No. 2138177-02-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This article provides a detailed overview of the compound, including its chemical properties, synthesis methods, biological activities, and recent research developments.

Chemical Structure and Properties

4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) is a heterocyclic compound with a molecular formula of C₁₃H₁₆N₂O₃. The molecule consists of an oxazole ring substituted with a cyclobutyl group at the 2-position and a morpholine group at the 5-position. The carboxylic acid functionality at the 4-position adds to its reactivity and potential for further derivatization. The compound's molecular weight is approximately 256.27 g/mol.

The physical properties of 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) include a melting point of around 160-162°C and a solubility profile that allows for good solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various chemical reactions and biological assays.

Synthesis Methods

The synthesis of 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) can be achieved through several routes, each with its own advantages and challenges. One common method involves the condensation of a cyclobutyl-substituted aldehyde with an appropriate amine and carboxylic acid derivative under acidic conditions to form the oxazole ring. Subsequent functional group manipulations can then introduce the morpholine substituent.

A more recent and efficient approach involves the use of transition-metal-catalyzed cross-coupling reactions. For instance, palladium-catalyzed coupling reactions have been successfully employed to introduce the morpholine group onto the oxazole scaffold. This method offers high yields and excellent regioselectivity, making it a preferred choice in modern synthetic chemistry.

Biological Activities

4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) has been extensively studied for its biological activities, particularly in the context of drug discovery and development. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways.

Recent research has shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases. For example, studies have demonstrated that 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) can effectively inhibit the activity of protein kinase C (PKC), a family of enzymes implicated in cell proliferation and survival.

In addition to its kinase inhibitory properties, this compound has also been investigated for its anti-inflammatory effects. Preclinical studies have shown that it can reduce the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro and in animal models of inflammation.

Clinical Applications

The promising biological activities of 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) have led to its evaluation in preclinical and early clinical studies for various therapeutic applications. One area of focus is its potential use as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth in xenograft models.

Clinical trials are currently underway to assess the safety and efficacy of 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) in patients with advanced solid tumors. Early results from these trials have been encouraging, with the compound showing good tolerability and preliminary evidence of antitumor activity.

Beyond oncology, this compound is also being explored for its potential in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Preclinical studies have shown that it can effectively reduce inflammation and improve disease symptoms in animal models.

Future Directions

The future outlook for 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) is promising. Ongoing research aims to further optimize its structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are being made to develop novel formulations that improve its bioavailability and pharmacokinetic properties.

In conclusion, 4-Oxazolecarboxylic acid, 2-cyclobutyl-5-(4-morpholinyl) (CAS No. 2138177-02-1) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases.